Cas no 13755-38-9 (Nitroprusside disodium dihydrate)

• Product Name: Nitroprusside disodium dihydrate
• CAS No: 13755-38-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00149192
• CID: 87125
• Update Time: 2026-05-14

Nitroprusside disodium dihydrate Chemical and Physical Properties

Names and Identifiers

• Sodium nitroferricyanide, dihydrate
• Disodium nitroprusside, dihydrate
• Nipride
• Sodium nitropentacyanoferrate (III) dihydrate
• Sodium nitroprusside
• Sodium Nitroprusside Dihydrate
• Sodium pentacyanonitrosylferrate (III) dihydrate
• Potassium nitroferrocyanide
• Potassium nitroprusside
• Sodium nitroferricyanide(III) dihydrate
• SNP
• Nitroprusside (disodium dihydrate)
• Nipridedihydrate
• Sodium Nitropr
• Sodium nitroprussiate dihydrate
• SNP DIHYDRATE
• SODIUM NITROPRUSSID
• nitroprusside sodium
• Sodium nitroferricya
• SodiumNitroprussideGr
• nitroprussiatedesodium
• SodiumNitroprussideA.R.
• SODIUM NITROFERRICYANIDE
• Disodium nitroprusside dihydrate
• Nipride dihydrate
• Sodium nitroferricyanide dihydrate
• Sodium pentacyanonitrosylferrate
• Sodium pentacyanonitrosylferrate(III) dihydrate
• DSSTox_CID_21126
• DSSTox_RID_79630
• DSSTox_GSID_41126
• Sodium nitroferricyanide dihydrate, 99+%
• Sodium nitroferricyanide dihydrate, reagent ACS
• Nitropress (TN)
• Sodium nitroprusside (USP)
• C5FeN6O.2Na.2H2O
• Sodium nitroprusside hydrate (JAN)
• Na2[Fe(CN)5(NO)].2H2O
• Tox21_110314
• NITROPRUSSIDE SODIUM DI
• Sodiumnitroprussidedihydrate
• Nitroprusside disodium dihydrate

• MDL： MFCD00149192
• Inchi： 1S/5CN.Fe.NO.2Na.2H2O/c5*1-2;;1-2;;;;/h;;;;;;;;;2*1H2/q5*-1;+4;-1;2*+1;;
• InChI Key： XRKMNJXYOFSTBE-UHFFFAOYSA-N
• SMILES： [Fe+4].[Na+].[Na+].O=[N-].O([H])[H].O([H])[H].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 297.94900
• Monoisotopic Mass: 297.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: Dark red odorless crystal
• Density: 1.72
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 5 (50g/l, H2O, 20℃)
• Solubility: 400g/l (slow decomposition)
• Water Partition Coefficient: Soluble in water. Slightly soluble ethanol.
• PSA: 166.84000
• LogP: 0.16990
• Merck: 14,8649
• Sensitiveness: Hygroscopic
• Solubility: It is soluble in water and slightly soluble in alcohol. Its aqueous solution is unstable and can gradually decompose and turn green.
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Nitroprusside disodium dihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 3288 6
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45-36/37/39-22
• FLUKA BRAND F CODES：3
• RTECS：LJ8925000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R25
• Packing Group：III
• Safety Term：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds